Cas no 1286725-26-5 (1-(2-chlorophenyl)-4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazine)

• Product Name: 1-(2-chlorophenyl)-4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazine
• CAS No: 1286725-26-5
• MF: C₁₉H₂₀ClN₃O₂S
• MW: 389.899002075195
• CID: 6003091
• PubChem ID: 52907469
• Update Time: 2025-10-31

1-(2-chlorophenyl)-4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazine
• [4-(2-chlorophenyl)piperazin-1-yl]-[1-(thiophene-2-carbonyl)azetidin-3-yl]methanone
• SR-01000926857-1
• AKOS024532768
• VU0532586-1
• (4-(2-chlorophenyl)piperazin-1-yl)(1-(thiophene-2-carbonyl)azetidin-3-yl)methanone
• SR-01000926857
• F6125-0259
• 1-(2-chlorophenyl)-4-[1-(thiophene-2-carbonyl)azetidine-3-carbonyl]piperazine
• 1286725-26-5

• Inchi： 1S/C19H20ClN3O2S/c20-15-4-1-2-5-16(15)21-7-9-22(10-8-21)18(24)14-12-23(13-14)19(25)17-6-3-11-26-17/h1-6,11,14H,7-10,12-13H2
• InChI Key： QDUYPVHNADZNIJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2Cl)CC1)(C1CN(C(C2SC=CC=2)=O)C1)=O

Computed Properties

• Exact Mass: 389.0964758g/mol
• Monoisotopic Mass: 389.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(2-chlorophenyl)-4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazine

Introduction to Compound with CAS No 1286725-26-5 and Product Name: 1-(2-chlorophenyl)-4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazine

Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 1-(2-chlorophenyl)-4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazine (CAS No 1286725-26-5) stands out as a compound of significant interest due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic piperazine derivatives, which have been extensively studied for their pharmacological properties. The presence of multiple functional groups, including a chlorophenyl moiety, a thiophene-2-carbonyl group, and an azetidine ring, contributes to its complex chemical profile and suggests a multifaceted interaction with biological targets.

The chlorophenyl substituent is known for its ability to modulate receptor binding affinities, making it a common feature in many pharmacologically active molecules. In contrast, the thiophene-2-carbonyl group introduces a sulfur-containing heterocycle, which is often associated with enhanced metabolic stability and improved solubility profiles. These characteristics are particularly valuable in drug design, as they can influence both the efficacy and safety of the final therapeutic agent. The azetidine ring further adds to the structural complexity, providing additional sites for potential interactions with biological macromolecules.

Recent advancements in medicinal chemistry have highlighted the importance of rational drug design, where structural modifications are guided by detailed understanding of molecular interactions. The compound in question has been the subject of several computational studies aimed at predicting its binding modes to various biological targets. These studies have suggested that the 1-(2-chlorophenyl)-4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazine may exhibit inhibitory activity against certain enzymes and receptors implicated in neurological disorders. This hypothesis is supported by preliminary experimental data demonstrating promising interactions with model systems.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the azetidine ring through cyclization reactions and the introduction of the thiophene-2-carbonyl group via cross-coupling techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions, have been employed to streamline these processes. The use of such techniques not only improves efficiency but also allows for greater control over regioselectivity and stereoselectivity, which are crucial factors in determining the biological activity of the final product.

In vitro studies have begun to unravel the potential pharmacological profile of 1-(2-chlorophenyl)-4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazine. Initial experiments have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as a lead compound for further development. Additionally, its interaction with metabolic enzymes has been evaluated to assess its safety profile. Preliminary results indicate that the compound undergoes moderate metabolism via cytochrome P450 pathways but does not exhibit significant inhibitory effects on key liver enzymes.

The integration of computational modeling and high-throughput screening has accelerated the process of identifying promising drug candidates. In this context, 1-(2-chlorophenyl)-4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazine has been subjected to virtual screening against large databases of biological targets. These studies have revealed potential applications in treating conditions such as depression and anxiety disorders, where modulation of neurotransmitter systems is central to therapeutic intervention. The compound's unique structural features make it an attractive candidate for further exploration in this area.

Future research directions include optimizing synthetic routes to improve scalability and cost-effectiveness. Additionally, more comprehensive pharmacological studies are planned to elucidate its mechanism of action and assess its potential as a therapeutic agent. Collaborative efforts between chemists and biologists will be essential in translating these findings into clinical applications. The development pipeline for this compound represents an exciting example of how interdisciplinary approaches can lead to innovative solutions in drug discovery.

The broader significance of compounds like 1-(2-chlorophenyl)-4-1-(thiophene-2-carbonyl)azetidine-3-carbonylpiperazine lies in their contribution to expanding our arsenal of therapeutic options. As our understanding of disease mechanisms evolves, so does our ability to design molecules that precisely target pathological processes. This compound exemplifies the power of modern chemical biology in addressing complex medical challenges.